Cas no 2221812-35-5 (2-Bromo-5-ethoxybenzaldehyde ethylene acetal)

• Product Name: 2-Bromo-5-ethoxybenzaldehyde ethylene acetal
• CAS No: 2221812-35-5
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• MDL: MFCD09839111
• CID: 5073969
• Update Time: 2026-03-01

2-Bromo-5-ethoxybenzaldehyde ethylene acetal Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-ethoxybenzaldehyde ethylene acetal

• MDL： MFCD09839111
• Inchi： 1S/C11H13BrO3/c1-2-13-8-3-4-10(12)9(7-8)11-14-5-6-15-11/h3-4,7,11H,2,5-6H2,1H3
• InChI Key： BZWKDSGWAMMHTM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1OCCO1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 194
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7

Additional information on 2-Bromo-5-ethoxybenzaldehyde ethylene acetal

Introduction to 2-Bromo-5-ethoxybenzaldehyde ethylene acetal (CAS No. 2221812-35-5)

The compound 2-Bromo-5-ethoxybenzaldehyde ethylene acetal (CAS No. 2221812-35-5) is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This acetal derivative of 2-bromo-5-ethoxybenzaldehyde represents a fascinating subject of study, particularly in the context of synthetic chemistry and medicinal chemistry.

Structurally, the molecule consists of a benzaldehyde core substituted with both a bromine atom at the 2-position and an ethoxy group at the 5-position, further modified by an ethylene acetal moiety. This specific arrangement of functional groups imparts distinct reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl systems prevalent in many pharmaceuticals.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds derived from aromatic aldehydes. The 2-Bromo-5-ethoxybenzaldehyde ethylene acetal serves as an excellent precursor for such transformations. For instance, researchers have explored its use in constructing fused ring systems, including benzothiophenes and benzofurans, which are known for their biological activity. The ethylene acetal group not only stabilizes the reactive aldehyde functionality but also allows for selective transformations under mild conditions, making it a preferred choice for multi-step syntheses.

One of the most compelling aspects of this compound is its role in the development of pharmacologically active molecules. Aldehydes derived from aromatic rings are frequently employed as key structural motifs in drug design due to their ability to interact with biological targets through hydrogen bonding and hydrophobic effects. The 2-Bromo-5-ethoxybenzaldehyde ethylene acetal has been utilized in the synthesis of small-molecule inhibitors targeting various disease pathways. Notably, studies have demonstrated its applicability in generating compounds with potential anti-inflammatory and anticancer properties.

The brominated aromatic aldehydes, such as 2-Bromo-5-ethoxybenzaldehyde ethylene acetal, are particularly interesting because they can undergo diverse transformations that lead to structurally diverse derivatives. For example, palladium-catalyzed cross-coupling reactions enable the introduction of aryl or vinyl groups at specific positions, thereby expanding the molecular architecture. This flexibility has been exploited in designing molecules that mimic natural products or exhibit unique biochemical activities.

Recent advances in computational chemistry have further enhanced the understanding of how 2-Bromo-5-ethoxybenzaldehyde ethylene acetal behaves in different chemical environments. Molecular modeling studies have revealed insights into its interactions with enzymes and receptors, providing a rational basis for designing more effective drug candidates. These computational approaches complement traditional experimental methods, allowing researchers to predict reaction outcomes with greater accuracy and efficiency.

The synthesis of 2-Bromo-5-ethoxybenzaldehyde ethylene acetal itself is an intriguing challenge that highlights the ingenuity of synthetic chemists. The formation of the ethylene acetal involves condensation with ethanol under acidic conditions, followed by purification steps to isolate the desired product. This process underscores the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for pharmaceutical applications.

In conclusion, 2-Bromo-5-ethoxybenzaldehyde ethylene acetal (CAS No. 2221812-35-5) is a versatile intermediate with significant potential in medicinal chemistry and synthetic organic chemistry. Its unique structural features enable it to participate in a wide range of chemical transformations, making it a valuable building block for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in drug discovery and molecular engineering.